4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(4-fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H19FN2O4/c1-18-8-6-16(7-9-18)19(13(10-23-16)15(21)22)14(20)11-2-4-12(17)5-3-11/h2-5,13H,6-10H2,1H3,(H,21,22)
• InChI Key: DROSFFHFTVNPLT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H19FN2O4
• Molecular Weight: 322.33 g/mol

Description

“4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid” is a chemical compound with the molecular formula C17H20FNO4. Its average mass is 321.343 Da and its monoisotopic mass is 321.137634 Da.

Mechanism of Action

The mechanism of action of 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the enzyme, this compound may reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been studied for its potential use as an anti-inflammatory and analgesic agent. In animal studies, this compound has been shown to reduce inflammation and pain. In addition, this compound has been studied for its potential use as an anti-cancer agent. In cell culture studies, this compound has been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it can be synthesized in a variety of ways. In addition, it has a wide range of applications, making it a versatile compound. However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound, and it can be difficult to store for long periods of time. In addition, it can be toxic and should be handled with care.

Future Directions

The potential applications of 4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are numerous. It could be used to study the mechanism of action of drugs and the biochemical and physiological effects of compounds. In addition, it could be used in the synthesis of a variety of compounds, including drugs, polymers, and other materials. Finally, it could be studied for its potential use as an anti-inflammatory and analgesic agent, as well as an anti-cancer agent.

Synthesis Methods

4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized through a variety of pathways. The most common route involves the reaction of 4-fluorobenzaldehyde with 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of a base catalyst, such as potassium carbonate. The reaction is typically carried out in an aqueous medium and is followed by the addition of hydrochloric acid to produce the desired product. Other methods of synthesis include the reaction of 4-fluorobenzoyl chloride with 8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in the presence of a base catalyst, such as sodium hydroxide.

Scientific Research Applications

4-(4-Fluorobenzoyl)-8-methyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has been used in a variety of scientific research applications. It has been used as a model compound in the study of organic and medicinal chemistry. It has also been used in the synthesis of a variety of compounds, including drugs, polymers, and other materials. In addition, this compound has been studied for its potential use as a bioactive compound. It has been used to study the mechanism of action of drugs, as well as the biochemical and physiological effects of compounds.